Cas no 1341641-88-0 (1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one)

1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one is a fluorinated and chlorinated aromatic ketone with potential applications in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring both chloro and fluoro substituents on the phenyl ring, enhances its reactivity and selectivity in organic transformations, making it a valuable intermediate for fine chemical production. The presence of the 2-methylpropan-1-one moiety further contributes to its versatility in nucleophilic addition and condensation reactions. This compound is characterized by high purity and stability under standard conditions, ensuring consistent performance in synthetic processes. Its well-defined structure allows for precise modifications, facilitating the development of advanced derivatives in medicinal and material chemistry research.

1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one structure

1341641-88-0 structure

Product Name:1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one

CAS No:1341641-88-0

MF:C₁₀H₁₀ClFO

MW:200.637205600739

CID:4590039

PubChem ID:64713083

Update Time:2025-10-17

1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(3-chloro-2-fluorophenyl)-2-methylpropan-1-one
- N13021
- 1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one
- Inchi： 1S/C10H10ClFO/c1-6(2)10(13)7-4-3-5-8(11)9(7)12/h3-6H,1-2H3
- InChI Key： QXMKRXIBIHJVHO-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1F)C(C(C)C)=O

Computed Properties

Exact Mass: 200.0404208g/mol
Monoisotopic Mass: 200.0404208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 17.1

1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM460394-250mg	1-(3-chloro-2-fluorophenyl)-2-methylpropan-1-one	1341641-88-0	95%+	250mg	$379	2022-06-13
Chemenu	CM460394-500mg	1-(3-chloro-2-fluorophenyl)-2-methylpropan-1-one	1341641-88-0	95%+	500mg	$680	2022-06-13
Chemenu	CM460394-1g	1-(3-chloro-2-fluorophenyl)-2-methylpropan-1-one	1341641-88-0	95%+	1g	$865	2022-06-13
Enamine	EN300-129491-0.05g	1-(3-chloro-2-fluorophenyl)-2-methylpropan-1-one	1341641-88-0	95%	0.05g	$166.0	2023-05-23
Enamine	EN300-129491-0.1g	1-(3-chloro-2-fluorophenyl)-2-methylpropan-1-one	1341641-88-0	95%	0.1g	$248.0	2023-05-23
Enamine	EN300-129491-0.25g	1-(3-chloro-2-fluorophenyl)-2-methylpropan-1-one	1341641-88-0	95%	0.25g	$353.0	2023-05-23
Enamine	EN300-129491-0.5g	1-(3-chloro-2-fluorophenyl)-2-methylpropan-1-one	1341641-88-0	95%	0.5g	$557.0	2023-05-23
Enamine	EN300-129491-1.0g	1-(3-chloro-2-fluorophenyl)-2-methylpropan-1-one	1341641-88-0	95%	1g	$714.0	2023-05-23
Enamine	EN300-129491-2.5g	1-(3-chloro-2-fluorophenyl)-2-methylpropan-1-one	1341641-88-0	95%	2.5g	$1399.0	2023-05-23
Enamine	EN300-129491-5.0g	1-(3-chloro-2-fluorophenyl)-2-methylpropan-1-one	1341641-88-0	95%	5g	$2070.0	2023-05-23

1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

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5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Related Categories

Additional information on 1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one

Comprehensive Overview of 1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one (CAS No. 1341641-88-0)

1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one (CAS No. 1341641-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl and methylpropanone structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₀H₁₀ClFO, and precise structural features make it a subject of interest for researchers exploring drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has positioned 1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one as a valuable building block. Fluorination is a key strategy in medicinal chemistry due to its ability to enhance metabolic stability and bioavailability. Recent studies highlight the role of halogenated ketones like this compound in developing targeted therapies, particularly in oncology and neurology. Researchers are also investigating its potential in crop protection formulations, aligning with the global push for sustainable agriculture.

From a synthetic perspective, the compound’s 3-chloro-2-fluorophenyl moiety offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex molecules in high-throughput screening libraries. Laboratories optimizing green chemistry protocols have explored solvent-free or catalytic methods to produce this ketone, addressing environmental concerns tied to traditional organic synthesis.

Analytical characterization of CAS 1341641-88-0 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and structural integrity, which are crucial for regulatory compliance in pharmaceutical applications. The compound’s stability under varying pH and temperature conditions further supports its utility in formulation development.

In the context of AI-driven drug design, 1-(3-Chloro-2-fluorophenyl)-2-methylpropan-1-one has emerged as a candidate for virtual screening pipelines. Computational models predict its binding affinity to specific enzyme targets, accelerating hit identification. This aligns with industry trends toward machine learning-enabled R&D, where precise molecular properties are leveraged to reduce trial-and-error experimentation.

Safety and handling guidelines for this compound emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its halogenated aromatic nature warrants careful storage away from reactive agents. Regulatory frameworks like REACH and FDA guidelines provide additional oversight for its use in commercial applications.

The future outlook for 1341641-88-0 is promising, with ongoing studies exploring its derivatives for biodegradable materials and renewable energy applications. As industries prioritize sustainability, the demand for eco-friendly intermediates like this ketone is expected to rise, solidifying its role in next-generation chemical innovation.